Cas no 2229132-59-4 ((oxan-3-yl)methyl sulfamate)

(Oxan-3-yl)methyl sulfamate is a sulfamate ester derivative characterized by its oxane (tetrahydropyran) backbone, which enhances its stability and solubility in various organic and aqueous systems. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or functional group modifier. The sulfamate moiety provides opportunities for further derivatization, making it valuable in the synthesis of bioactive molecules. Its structural features, including the oxan-3-ylmethyl group, may contribute to improved metabolic stability and bioavailability in drug design applications. The compound’s well-defined reactivity profile allows for selective transformations under controlled conditions.

(oxan-3-yl)methyl sulfamate structure

Product Name:(oxan-3-yl)methyl sulfamate

CAS No:2229132-59-4

MF:C₆H₁₃NO₄S

MW:195.2367208004

CID:5801047

PubChem ID:165682167

Update Time:2025-06-29

(oxan-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

- (oxan-3-yl)methyl sulfamate
- EN300-1987332
- 2229132-59-4
- Inchi： 1S/C6H13NO4S/c7-12(8,9)11-5-6-2-1-3-10-4-6/h6H,1-5H2,(H2,7,8,9)
- InChI Key： JBNYUIIZRUTKEE-UHFFFAOYSA-N
- SMILES： S(N)(=O)(=O)OCC1COCCC1

Computed Properties

Exact Mass: 195.05652907g/mol
Monoisotopic Mass: 195.05652907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 87Å²

(oxan-3-yl)methyl sulfamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1987332-0.05g	(oxan-3-yl)methyl sulfamate	2229132-59-4	0.05g	$827.0	2023-09-16
Enamine	EN300-1987332-0.1g	(oxan-3-yl)methyl sulfamate	2229132-59-4	0.1g	$867.0	2023-09-16
Enamine	EN300-1987332-0.25g	(oxan-3-yl)methyl sulfamate	2229132-59-4	0.25g	$906.0	2023-09-16
Enamine	EN300-1987332-0.5g	(oxan-3-yl)methyl sulfamate	2229132-59-4	0.5g	$946.0	2023-09-16
Enamine	EN300-1987332-1.0g	(oxan-3-yl)methyl sulfamate	2229132-59-4	1g	$986.0	2023-06-01
Enamine	EN300-1987332-2.5g	(oxan-3-yl)methyl sulfamate	2229132-59-4	2.5g	$1931.0	2023-09-16
Enamine	EN300-1987332-5.0g	(oxan-3-yl)methyl sulfamate	2229132-59-4	5g	$2858.0	2023-06-01
Enamine	EN300-1987332-10.0g	(oxan-3-yl)methyl sulfamate	2229132-59-4	10g	$4236.0	2023-06-01
Enamine	EN300-1987332-1g	(oxan-3-yl)methyl sulfamate	2229132-59-4	1g	$986.0	2023-09-16
Enamine	EN300-1987332-5g	(oxan-3-yl)methyl sulfamate	2229132-59-4	5g	$2858.0	2023-09-16

(oxan-3-yl)methyl sulfamate Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on (oxan-3-yl)methyl sulfamate

Research Brief on (oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4): Recent Advances and Applications in Chemical Biology and Medicine

(oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4) is a sulfamate derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfamate-containing compounds are known for their diverse biological activities, including enzyme inhibition, anticancer properties, and modulation of various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the role of (oxan-3-yl)methyl sulfamate as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes involved in critical physiological processes such as pH regulation, CO2 hydration, and ion transport. Inhibition of CAs has been explored as a therapeutic strategy for conditions like glaucoma, epilepsy, and cancer. The unique structural features of (oxan-3-yl)methyl sulfamate, including its oxane ring and sulfamate moiety, contribute to its high binding affinity and selectivity for specific CA isoforms.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (oxan-3-yl)methyl sulfamate exhibits nanomolar inhibitory activity against CA IX and CA XII, two isoforms overexpressed in hypoxic tumor environments. The compound's ability to selectively target these isoforms while sparing off-target effects on other CA isoforms underscores its potential as a targeted anticancer agent. Additionally, in vitro and in vivo studies revealed that (oxan-3-yl)methyl sulfamate significantly reduced tumor growth in xenograft models, further supporting its therapeutic promise.

Beyond its anticancer applications, (oxan-3-yl)methyl sulfamate has also been investigated for its neuroprotective effects. A 2022 study in ACS Chemical Neuroscience reported that the compound could modulate glutamate excitotoxicity, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfamate group was found to interact with glutamate receptors, reducing neuronal damage in preclinical models. These findings open new avenues for the development of neuroprotective therapies based on sulfamate derivatives.

The synthesis of (oxan-3-yl)methyl sulfamate has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 paper in Organic Process Research & Development described a one-pot synthesis route using sustainable catalysts, achieving high yields and minimal waste. Such innovations are critical for scaling up production and facilitating further preclinical and clinical studies.

In conclusion, (oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4) represents a promising scaffold in chemical biology and drug discovery. Its dual roles as a CA inhibitor and neuroprotective agent highlight its versatility, while recent synthetic improvements enhance its feasibility for broader applications. Future research should focus on optimizing its pharmacokinetic properties and exploring combination therapies to maximize its therapeutic potential.